N-(2-methyl-1-phenylbenzimidazol-5-yl)-1-(5-nitrothiophen-2-yl)methanimine

• IUPAC Name: N-(2-methyl-1-phenylbenzimidazol-5-yl)-1-(5-nitrothiophen-2-yl)methanimine
• InChI: InChI=1S/C19H14N4O2S/c1-13-21-17-11-14(20-12-16-8-10-19(26-16)23(24)25)7-9-18(17)22(13)15-5-3-2-4-6-15/h2-12H,1H3
• InChI Key: YGKXILFIMCTTGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C3=CC=CC=C3)C=CC(=C2)N=CC4=CC=C(S4)[N+](=O)[O-]
• Molecular Formula: C19H14N4O2S
• Molecular Weight: 362.4 g/mol

Description

N-(2-methyl-1-phenylbenzimidazol-5-yl)-1-(5-nitrothiophen-2-yl)methanimine, also known as MPTM, is a compound that has been extensively studied for its potential applications in scientific research. MPTM is a heterocyclic compound that contains both benzimidazole and thiophene moieties, making it a unique and versatile compound to work with.

Scientific Research Applications

Chemical Sensing and Detection N-(2-methyl-1-phenylbenzimidazol-5-yl)-1-(5-nitrothiophen-2-yl)methanimine and its derivatives demonstrate potential as chemosensors. For instance, о-nitroarylidene imines have been shown to be effective bifunctional fluorescent chemosensors for detecting lanthanide cations and fluoride, cyanide, and acetate anions (Tolpygin et al., 2017).

Corrosion Inhibition Compounds derived from N-(2-methyl-1-phenylbenzimidazol-5-yl)-1-(5-nitrothiophen-2-yl)methanimine show promise as corrosion inhibitors. A study on Schiff bases based on imidazo(1,2-a)pyridine scaffold revealed their ability to inhibit corrosion of mild steel in acidic environments (El Aatiaoui et al., 2021).

Molecular and Crystal Structure Analysis Experimental and theoretical studies of compounds related to N-(2-methyl-1-phenylbenzimidazol-5-yl)-1-(5-nitrothiophen-2-yl)methanimine have provided insights into their molecular and crystal structures. Such studies are crucial for understanding the properties and potential applications of these compounds in various fields (Tanak et al., 2013).

Biological Activity Derivatives of N-(2-methyl-1-phenylbenzimidazol-5-yl)-1-(5-nitrothiophen-2-yl)methanimine have been investigated for their biological activities, including antimicrobial properties. For example, a study on Schiff bases with organic fluorine derived from 5-nitrothiophene-2-carboxaldehyde reported potent and broad-spectrum antibacterial activity (Al-Mutairi et al., 2020).

Pharmaceutical Research Some derivatives of this compound have been explored for their potential in pharmaceutical research, such as in the development of hepatitis B virus inhibitors. This highlights the diverse potential applications of N-(2-methyl-1-phenylbenzimidazol-5-yl)-1-(5-nitrothiophen-2-yl)methanimine derivatives in medicinal chemistry (Liang et al., 2023).